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For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a detailed protocol and supporting information for the

quantitative determination of Interleukin-25 (IL-25) in biological samples using a sandwich

Enzyme-Linked Immunosorbent Assay (ELISA).

Introduction
Interleukin-25 (IL-25), also known as IL-17E, is a member of the IL-17 cytokine family.[1] It

plays a crucial role in the initiation and regulation of type 2 immune responses.[2] IL-25 is

expressed by various cell types, including Th2 cells and epithelial cells.[1] It signals through a

heterodimeric receptor complex composed of IL-17RA and IL-17RB.[1][2] This signaling

pathway is implicated in allergic inflammation and autoimmune diseases, making IL-25 a

significant target for therapeutic drug development.[2] This document provides a

comprehensive protocol for an IL-25 sandwich ELISA, a summary of typical assay

performance, and a diagram of the IL-25 signaling pathway.

Principle of the Assay
The IL-25 sandwich ELISA is a quantitative immunoassay technique. A microplate is pre-coated

with a monoclonal antibody specific for IL-25.[3][4] Standards and samples are pipetted into the

wells, and any IL-25 present is bound by the immobilized antibody. After washing away any

unbound substances, a biotin-conjugated antibody specific for IL-25 is added to the wells.[3][5]
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Following a wash to remove any unbound biotin-conjugated antibody, an avidin-horseradish

peroxidase (HRP) conjugate is added.[3][5] After another wash, a substrate solution is added to

the wells, and color develops in proportion to the amount of IL-25 bound in the initial step. The

color development is stopped, and the intensity of the color is measured.[3][4]

Quantitative Data Summary
The following table summarizes typical quantitative data for commercially available IL-25 ELISA

kits. Note that these values are for guidance only, and users should refer to the specific kit

manual for precise details.

Parameter Human IL-25 Mouse IL-25

Detection Range 15.63 - 1000 pg/mL[6] 15.63 - 1000 pg/mL[4]

94 - 6000 pg/mL 7.82 - 500 pg/mL[5]

Sensitivity 5.9 pg/mL 9.38 pg/mL[4]

41.8 pg/mL 3 pg/mL[5]

18.75 pg/mL[7] 15.1 pg/mL[8]

Sample Types

Serum, plasma, cell culture

supernatants, tissue

homogenates, cell lysates[9]

Serum, plasma, and other

biological fluids[4]

Assay Time ~3.5 hours ~3.5 hours[4]

1.5 hours 1 hour (incubation)[8]

Intra-assay Precision CV% < 8% CV% < 10%

Inter-assay Precision CV% < 10% CV% < 10%[3]

Experimental Protocol
This protocol is a representative example. Always follow the manufacturer's instructions

provided with your specific ELISA kit.

Reagent Preparation:
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Bring all reagents and samples to room temperature before use.[10]

Prepare 1X Wash Buffer by diluting the concentrated Wash Buffer with deionized water.[8]

[10]

Reconstitute the Standard with Standard Diluent to create a stock solution. Allow it to sit for

10 minutes with gentle agitation.[8][10]

Prepare serial dilutions of the standard stock solution to create the standard curve.

If using concentrated Biotinylated Detection Antibody and HRP Conjugate, dilute them to

their working concentrations with their respective diluents.[3]

Assay Procedure:

Add 100 µL of each standard, blank, and sample to the appropriate wells of the microplate.

[3]

Cover the plate and incubate for 90 minutes at 37°C or as specified by the kit manual.[3]

Aspirate or decant the solution from each well and wash the plate three to four times with 1X

Wash Buffer.[3] Ensure complete removal of liquid at each step.

Add 100 µL of the working solution of Biotinylated Detection Antibody to each well.[3]

Cover the plate and incubate for 60 minutes at 37°C.[3]

Repeat the wash step as in step 3.

Add 100 µL of the working solution of HRP Conjugate to each well.[3]

Cover the plate and incubate for 30 minutes at 37°C.[3]

Repeat the wash step, typically for five times.[3]

Add 90 µL of Substrate Reagent to each well.[3]

Incubate the plate for 15-20 minutes at 37°C in the dark.[3][10]
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Add 50 µL of Stop Solution to each well. The color will change from blue to yellow.[3][10]

Read the optical density (OD) of each well at 450 nm within 30 minutes of adding the Stop

Solution.[3]

Data Analysis:

Subtract the mean OD of the blank from the OD of all standards and samples.

Create a standard curve by plotting the mean OD for each standard on the y-axis against the

concentration on the x-axis. A four-parameter logistic (4-PL) curve fit is often recommended.

Interpolate the concentration of IL-25 in the samples from the standard curve and multiply by

the dilution factor if applicable.
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IL-25 Signaling Pathway
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Caption: IL-25 binds its receptor, initiating downstream signaling cascades.

IL-25 ELISA Experimental Workflow
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IL-25 Sandwich ELISA Workflow
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Caption: A step-by-step workflow for the IL-25 sandwich ELISA protocol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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